Cas no 900009-93-0 (N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 900009-93-0
• MF: C₂₀H₁₇N₃O₄
• MW: 363.366684675217
• CID: 5504891
• PubChem ID: 18582691
• Update Time: 2025-06-10

N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrobenzyl)-6-oxo-N-(o-tolyl)-1,6-dihydropyridine-3-carboxamide
• AKOS024676274
• F2744-1536
• N-(2-methylphenyl)-1-[(3-nitrophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
• VU0495507-1
• N-(2-methylphenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• 900009-93-0
• N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17N3O4/c1-14-5-2-3-8-18(14)21-20(25)16-9-10-19(24)22(13-16)12-15-6-4-7-17(11-15)23(26)27/h2-11,13H,12H2,1H3,(H,21,25)
• InChI Key： AXSUOUOTNKYMMS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(NC2C=CC=CC=2C)=O)=CN1CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 363.12190603g/mol
• Monoisotopic Mass: 363.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900009-93-0)

N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900009-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is composed of a pyridine ring system substituted with a nitrophenyl group, a methylphenyl group, and a carboxamide functional group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent research has focused on the pharmacological activities of N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the levels of reactive oxygen species (ROS) in cellular models.

In addition to its anti-inflammatory and antioxidant effects, N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative damage and apoptosis, thereby potentially slowing down the progression of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of neurotrophic factors and the inhibition of pro-apoptotic pathways.

The pharmacokinetic profile of N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has also been investigated. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting a favorable safety profile for further development.

In terms of clinical applications, N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is currently being evaluated in early-stage clinical trials for its potential use in treating inflammatory disorders and neurodegenerative diseases. Preliminary results from these trials have been promising, with the compound showing good tolerability and efficacy in reducing disease symptoms.

The synthesis of N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to achieve the desired structure. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, which is crucial for its commercialization.

In conclusion, N-(2-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900009-93-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.